Cas no 100860-46-6 (1,3,5-Benzenetriamine, 2-methoxy-)
100860-46-6 structure
Product Name:1,3,5-Benzenetriamine, 2-methoxy-
CAS No:100860-46-6
MF:C7H11N3O
MW:153.181740999222
CID:124268
PubChem ID:53688598
Update Time:2025-04-18
1,3,5-Benzenetriamine, 2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Benzenetriamine, 2-methoxy-
- SCHEMBL16608098
- 100860-46-6
- 1,3,5-benzenetriamine,2-methoxy-
-
- Inchi: 1S/C7H11N3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,8-10H2,1H3
- InChI Key: BLQUEUYYFDSGIF-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(=CC=1N)N)N
Computed Properties
- Exact Mass: 153.09033
- Monoisotopic Mass: 153.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 87.3Ų
Experimental Properties
- PSA: 87.29
- LogP: 2.18540
1,3,5-Benzenetriamine, 2-methoxy- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
100860-46-6 (1,3,5-Benzenetriamine, 2-methoxy-) Related Products
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- 20734-76-3(2-Amino-4-methoxyphenol)
- 24878-25-9(2,2'-Oxydianiline)
- 2734-70-5(2,6-Dimethoxyaniline)
- 615-05-4(2,4-Diaminoanisole)
- 2688-84-8(2-Phenoxyaniline)
- 116289-67-9(5-Phenoxy-O-anisidine)
- 14227-17-9(2,4,6-Trimethoxyaniline)
- 102-56-7(2,5-Dimethoxyaniline)
- 17626-02-7(1,4-Benzenediamine,2,5-dimethoxy-)
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